Radium-228

• IUPAC Name: radium-228
• InChI: InChI=1S/Ra/i1+2
• InChI Key: HCWPIIXVSYCSAN-NJFSPNSNSA-N
• Canonical SMILES: [Ra]
• Isomeric SMILES: [228Ra]
• Molecular Formula: Ra
• DSSTOX Substance ID: DTXSID6050415
• Molecular Weight: 228.03107 g/mol
• CAS RN: 15262-20-1

Description

Radium-228 (Ra-228) is a radioactive chemical element. It is a silvery white metal that does not occur free in nature. Ra-228 gives rise to many additional short-lived radionuclides, resulting in a wide spectrum of alpha, beta, and gamma radiations. It is mainly used as a monitoring tracer in the quality assessment of water supplies.

Synthesis Analysis

Radium-228 is found in nature as a result of its continuous formation from uranium-238 decay. A joint measurement method of Ra-226 and Ra-228 in water has been proposed, where radium is extracted from aqueous samples and analyzed by liquid scintillation counting (LSC).

Molecular Structure Analysis

Radium-228 is a pure beta emitter with a half-life of 5.75 years and a maximum beta particle energy of 39.5 keV. It decays via a series of three daughter nuclides emitting an alpha particle and two beta particles to become Ra-224.

Chemical Reactions Analysis

Radium-228 and other alkaline metals (Ca, Sr, Ba) have similar chemical biological behaviors. Once ingested, radium is accumulated into the bones, exposing the human body to continuous internal irradiation.

Physical And Chemical Properties Analysis

Radium-228 has the electronic structure 2, 8, 18, 32, 18, 8, 2. When it loses its two outermost electrons, it will attain the inert gas electronic structure; hence it is a typical metal. Since radium is chemically similar to calcium, it has the potential to cause great harm by replacing it in bones.

Scientific Research Applications

Isotope Production and Medical Applications

Radium-228, along with other actinide elements like thorium and americium, is produced using electromagnetic separators and radiochemical methods. This process, developed over three decades, yields highly enriched isotopes for various scientific research and practical applications. Notably, radium-228, along with isotopes like thorium-229 and actinium-225, is significant in anti-cancer therapy, particularly in producing bismuth-212 and bismuth-213 for therapeutic use (Vesnovskii, 2002).

Oceanographic Studies

Radium-228 plays a crucial role in oceanographic research. Its concentration in surface ocean waters and the observed decrease in the thermocline make it a valuable tracer for studying water exchange rates through the main thermocline. This application complements the use of cosmic-ray-produced and fallout isotopes in similar studies (Moore, 1972).

Environmental Monitoring

A sequential analytical method has been developed to determine radium-228 in environmental samples, including 238U, 234U, 230Th, and 226Ra. This method involves uranium and thorium isotope separation using tri-n-octyl phosphine oxide and alpha-spectrometry for uranium isotopes, with coprecipitation and counting techniques for thorium and radium isotopes. Such methodologies are essential for environmental monitoring and understanding radium's behavior in different contexts (Lauria & Godoy, 1988).

Sediment Analysis

The study of radium isotopes, including radium-228, in lacustrine sediments, especially those influenced by mining activities, is crucial for environmental safety. This research includes analyzing radium's behavior under reducing conditions, typical in organic-rich systems like wetlands and lake sediments. It involves determining solid and pore water concentrations of radium isotopes using ultra-low background gamma spectrometry, which enhances detection limits and measurement accuracy (Mangeret et al., 2020).

Geochemical Analysis

Radium-228's geochemical behavior, especially in thermal waters like those in Yellowstone National Park, is another area of significant research. By studying the activities of radium isotopes and their correlation with aquifer equilibration temperatures and chemical compositions, scientists can infer various geochemical processes and environmental impacts (Sturchio, Böhlke, & Markun, 1993).

Analytical Chemistry

In analytical chemistry, radium-228 is important for developing methodologies for its precise determination in various samples, such as seawater and sediments. This involves techniques like isotopic dilution, electrodeposition, and measurements via alpha-spectrometry or gas proportional counting, providing crucial data for environmental and oceanographic studies (Koide & Bruland, 1975).

Safety And Hazards

Radium-228 is a radioactive material and should only be used by persons qualified to handle radioactive material. It is subject to the requirements of 10 CFR Part 20 (e.g., public and occupational exposure limits, waste disposal). The basic radiation safety principles of time, distance, and shielding, and appropriate radiation contamination control should be practiced to avoid/minimize any external and/or internal exposure.

Future Directions

There is increased interest in using alpha-emitting radionuclides to prepare new, therapeutic radiopharmaceutical drugs. This research is significant as it means Ra-223 could also treat cancers outside the bone. It gives information about the specific kind of chelators needed to successfully bind this radioactive ion to a molecule that can deliver it directly to cancer in the body.